N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-2,5-dimethylbenzenesulfonamide

• IUPAC Name: N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C15H23NO4S2/c1-12-3-4-13(2)14(9-12)22(18,19)16-10-15(20-7-6-17)5-8-21-11-15/h3-4,9,16-17H,5-8,10-11H2,1-2H3
• InChI Key: MYPJKNSFXCEXEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NCC2(CCSC2)OCCO
• Molecular Formula: C15H23NO4S2
• Molecular Weight: 345.5 g/mol

Description

N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-2,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C15H23NO4S2 and its molecular weight is 345.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

Several studies focus on the synthesis and structural characterization of sulfonamide derivatives, which are essential for understanding their potential applications in scientific research. For example, the synthesis and crystal structure of sulfonamide derivatives have been explored to understand their interactions at the molecular level, which is crucial for their potential applications as inhibitors or therapeutic agents (Al-Hourani et al., 2016), (Murthy et al., 2018).

Potential in Anticancer Research

Some sulfonamide derivatives have been investigated for their anticancer properties. For instance, studies on specific sulfonamide compounds have shown promising results in vitro and in vivo as potential anticancer agents, indicating a direction for future research into the therapeutic applications of such compounds (Wang et al., 2012).

Inhibitory Activity

Sulfonamide derivatives have also been studied for their inhibitory activity against various enzymes and receptors, which could be beneficial in the development of new drugs for treating diseases like cancer, inflammation, and viral infections (Röver et al., 1997), (Küçükgüzel et al., 2013).

Electrochemical and Spectroelectrochemical Properties

The electrochemical and spectroelectrochemical properties of sulfonamide derivatives have been characterized, which is critical for understanding their potential applications in materials science and as sensors (Kantekin et al., 2015).